methyl 3-(methylcarbamoyl)-2-(3-tosylpropanamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: methyl 3-(methylcarbamoyl)-2-[3-(4-methylphenyl)sulfonylpropanoylamino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C21H25N3O6S2/c1-13-4-6-14(7-5-13)32(28,29)11-9-17(25)23-20-18(19(26)22-2)15-8-10-24(21(27)30-3)12-16(15)31-20/h4-7H,8-12H2,1-3H3,(H,22,26)(H,23,25)
• InChI Key: OCGRSVMGJDCIBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CCC(=O)NC2=C(C3=C(S2)CN(CC3)C(=O)OC)C(=O)NC
• Molecular Formula: C21H25N3O6S2
• Molecular Weight: 479.6 g/mol

Description

Methyl 3-(methylcarbamoyl)-2-(3-tosylpropanamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C21H25N3O6S2 and its molecular weight is 479.57. The purity is usually 95%.
BenchChem offers high-quality methyl 3-(methylcarbamoyl)-2-(3-tosylpropanamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 3-(methylcarbamoyl)-2-(3-tosylpropanamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Chemistry Applications

In the realm of synthetic chemistry, compounds similar to the one have been used as key intermediates in the synthesis of highly functionalized heterocycles. For example, research by Zhu, Lan, and Kwon (2003) describes the use of ethyl 2-methyl-2,3-butadienoate in [4 + 2] annulation reactions with N-tosylimines, yielding ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with excellent yields and regioselectivity. This methodology underscores the utility of such compounds in constructing complex molecular architectures (Zhu, Lan, & Kwon, 2003).

Biomedical Research Applications

In biomedical contexts, thieno[2,3-d]pyrimidines and related structures have been explored for their potential therapeutic applications. A study by Silva et al. (2021) on novel functionalized methyl 3-(hetero)arylthieno[3,2-b]pyridine-2-carboxylates highlights the antitumor potential of these compounds against triple-negative breast cancer cell lines. Such compounds were synthesized through C-C Pd-catalyzed Suzuki-Miyaura cross-coupling reactions, demonstrating not only the synthetic utility but also the possible biomedical relevance of molecules within this structural domain (Silva, Rebelo, & Rodrigues et al., 2021).